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Cat. No.: B146102 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of

Perfluorobutylsulfonyl Fluoride

Introduction
Perfluorobutylsulfonyl fluoride (PFBSF), also known as nonafluorobutanesulfonyl fluoride

(NfF), is a fluorinated organic compound with the chemical formula C₄F₉SO₂F.[1] It is a

colorless to slightly yellow, volatile liquid at room temperature.[1][2][3] PFBSF serves as a

crucial intermediate in the synthesis of a variety of specialty chemicals, including surfactants,

pesticides, and pharmaceuticals.[3][4] Its high thermal and chemical stability, a characteristic of

perfluorinated compounds, makes it a valuable reagent in organic synthesis.[5] This guide

provides a comprehensive overview of the physical properties, experimental protocols for its

synthesis and purification, and key chemical reactions of perfluorobutylsulfonyl fluoride.

Physical Properties
Perfluorobutylsulfonyl fluoride is characterized by its high density, low refractive index, and

immiscibility with water. It is, however, soluble in common organic solvents.[2] The physical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₄F₁₀O₂S (or C₄F₉SO₂F) [1][2]

Molecular Weight 302.09 g/mol [2][3][6]

Appearance
Colorless to light yellow

transparent liquid
[1][3]

Boiling Point 64 - 66 °C [1][2][7]

Melting Point
< -60 °C to -110 °C; some

reports < -120 °C
[1][2][3][7][8][9]

Density
1.682 - 1.750 g/mL (at 20-25

°C)
[1][2][10]

Vapor Pressure
~1.3 kPa (at 25 °C) or 178.4

mmHg (at 25 °C)
[8][9]

Refractive Index n20/D 1.3 (lit.); n25D 1.2810 [1]

Solubility

Immiscible with water; soluble

in common organic solvents.[2]

Hydrolyzes in water.[1][10]

Experimental Protocols
Synthesis via Electrochemical Fluorination
Perfluorobutylsulfonyl fluoride is commercially prepared through the electrochemical

fluorination (ECF) of sulfolane (tetrahydrothiophene-1,1-dioxide).[2][11] The process involves

the electrolysis of a solution of sulfolane in anhydrous hydrogen fluoride. During electrolysis,

the hydrogen atoms on the sulfolane molecule are replaced with fluorine atoms to yield

perfluorobutylsulfonyl fluoride.[5]
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Caption: Synthesis of PFBSF via electrochemical fluorination of sulfolane.

Purification of Commercial PFBSF
Commercially available perfluorobutylsulfonyl fluoride is often contaminated with

perfluorosulfolane (6-10 mol %).[2] A purification protocol can be employed to remove this

impurity.

Methodology:

The commercial PFBSF is vigorously stirred with a concentrated aqueous solution containing

a 1:1 molar ratio of potassium phosphate (K₃PO₄) and dipotassium phosphate (K₂HPO₄) for

96 hours.[2]

During this process, the perfluorosulfolane impurity reacts with the alkaline solution to form a

water-soluble salt, while the PFBSF remains unchanged and insoluble in the aqueous layer.

[12]

After the reaction is complete, the mixture separates into two layers. The lower layer,

containing the purified PFBSF, is separated.[12]

The aqueous layer is removed, and the product is further purified by distillation from

phosphorus pentoxide (P₂O₅).[2]

This procedure yields PFBSF with a purity greater than 99 mol % and near-quantitative

recovery.[2]
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Caption: Workflow for the purification of commercial PFBSF.

Chemical Reactivity and Applications
Perfluorobutylsulfonyl fluoride is a versatile reagent, primarily used as an entry point to

nonafluorobutanesulfonates (nonaflates).[2] The fluoride leaving group is readily substituted by

various nucleophiles.[2]

Key Reactions:

Reaction with Nucleophiles: PFBSF reacts with nucleophiles such as amines, phenoxides,

and enolates to produce the corresponding sulfonamides, aryl nonaflates, and alkenyl

nonaflates, respectively.[2]

Hydrolysis: While stable in water at a pH below 12, it can be hydrolyzed by strong bases like

barium hydroxide to yield barium perfluorobutanesulfonate. Treatment with sulfuric acid then

produces perfluorobutanesulfonic acid.[2]

Applications in Catalysis: Aryl and alkenyl nonaflates derived from PFBSF are valuable

electrophiles in palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig

amination.[2] Nonaflates often exhibit greater stability and resistance to hydrolysis compared

to their triflate counterparts.[2]
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Caption: General reactivity pathways of perfluorobutylsulfonyl fluoride.

Safety and Handling
Perfluorobutylsulfonyl fluoride is classified as a corrosive substance that can cause severe

skin burns and serious eye damage.[6][13] It may also be corrosive to metals.[13] When

handling, appropriate personal protective equipment, including gloves, protective clothing, and

eye/face protection, is essential.[13] Work should be conducted in a well-ventilated area.[13]

Containers should be kept tightly closed in a cool, dry place.[4][13]

Conclusion
Perfluorobutylsulfonyl fluoride is a pivotal chemical intermediate with well-defined physical

properties and established synthetic and purification protocols. Its primary utility lies in its role

as a precursor to nonaflates, which are increasingly important electrophiles in modern organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals. A thorough

understanding of its properties, handling requirements, and reactivity is crucial for its safe and

effective use in research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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